molecular formula C10H13N3OS B1241166 beta-Methylmercaptopropionaldehyde isonicotinic acid hydrazone CAS No. 75847-68-6

beta-Methylmercaptopropionaldehyde isonicotinic acid hydrazone

Cat. No. B1241166
CAS RN: 75847-68-6
M. Wt: 223.3 g/mol
InChI Key: YJLGNCGEIQDPKK-LFYBBSHMSA-N
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Description

Beta-Methylmercaptopropionaldehyde isonicotinic acid hydrazone, also known as this compound, is a useful research compound. Its molecular formula is C10H13N3OS and its molecular weight is 223.3 g/mol. The purity is usually 95%.
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properties

CAS RN

75847-68-6

Molecular Formula

C10H13N3OS

Molecular Weight

223.3 g/mol

IUPAC Name

N-[(E)-3-methylsulfanylpropylideneamino]pyridine-4-carboxamide

InChI

InChI=1S/C10H13N3OS/c1-15-8-2-5-12-13-10(14)9-3-6-11-7-4-9/h3-7H,2,8H2,1H3,(H,13,14)/b12-5+

InChI Key

YJLGNCGEIQDPKK-LFYBBSHMSA-N

Isomeric SMILES

CSCC/C=N/NC(=O)C1=CC=NC=C1

SMILES

CSCCC=NNC(=O)C1=CC=NC=C1

Canonical SMILES

CSCCC=NNC(=O)C1=CC=NC=C1

synonyms

4-Pyridinecarboxylic acid, (3-(methylthio)propylidene)hydrazide
beta-methylmercaptopropionaldehyde isonicotinic acid hydrazone
BT 103
BT-103

Origin of Product

United States

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